2,6-difluoro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-2,6-difluorobenzamide
• InChI: InChI=1S/C22H24F2N2O3/c1-13(2)11-26-17-9-8-14(10-18(17)29-12-22(3,4)21(26)28)25-20(27)19-15(23)6-5-7-16(19)24/h5-10,13H,11-12H2,1-4H3,(H,25,27)
• InChI Key: XAETYHVPXSKYAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=C(C=C2)NC(=O)C3=C(C=CC=C3F)F)OCC(C1=O)(C)C
• Molecular Formula: C22H24F2N2O3
• Molecular Weight: 402.4 g/mol

Description

2,6-difluoro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide is a useful research compound. Its molecular formula is C22H24F2N2O3 and its molecular weight is 402.442. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Cytotoxic Activity

Novel compounds, including 2,6-difluoro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide, have been synthesized and evaluated for their antibacterial activity. Two compounds from this series showed promising activity against Staphylococcus aureus and Bacillus subtilis. These compounds were also tested for cytotoxic activity against the mammalian Vero cell line, demonstrating antibacterial effectiveness at non-cytotoxic concentrations (Palkar et al., 2017).

Polymorphism and Crystal Structure

The polymorphism and crystal structure of related small molecule drugs, such as this compound, have been explored. Studies on contrasting polymorphs, including anhydrate forms and neat polymorphs, highlight the importance of hydrogen bonding and intermolecular interactions in their crystal structures (Braun et al., 2014).

Synthesis and Spectroscopic Studies

Research on the synthesis of novel benzimidazole-tethered oxazepine heterocyclic hybrids, which include compounds like this compound, has been conducted. These studies involve detailed spectroscopic and X-ray diffraction analyses to understand the molecular structure and charge distributions, offering insights into potential applications in nonlinear optical (NLO) properties (Almansour et al., 2016).

Drug Design and Synthesis

The compound falls within a broader category of synthesized molecules used in drug design and synthesis. For instance, studies on the synthesis of tetrahydrobenzofurans and related derivatives provide insights into the chemical properties and potential pharmaceutical applications of such compounds (Levai et al., 2002).

Novel Fused Pentacyclic System

The compound is related to research on novel fused pentacyclic systems, such as those involving dehydration of specific benzoic acids. The resulting products, including similar compounds, represent a new class of chemical structures with potential applications in various fields (Ukhin et al., 2011).